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Compound of Interest

Compound Name: 11-Amino-1-undecanethiol

Cat. No.: B1244797

Essential Safety and Handling Guide for 11-Amino-
1-undecanethiol

This guide provides crucial safety and logistical information for the handling and disposal of 11-
Amino-1-undecanethiol, tailored for researchers, scientists, and drug development
professionals. Adherence to these protocols is vital for ensuring personal safety and
maintaining a secure laboratory environment.

Chemical Identifier:
e Name: 11-Amino-1-undecanethiol hydrochloride
e CAS Number: 143339-58-6

o Molecular Formula: C11H26CINS

Hazard Identification and Personal Protective Equipment
(PPE)

11-Amino-1-undecanethiol hydrochloride is classified as an irritant and can cause skin, eye,
and respiratory irritation.[1][2] Due to the presence of a thiol group, it may also have a strong,
unpleasant odor.[3] Therefore, stringent adherence to PPE protocols is mandatory.

Summary of Required Personal Protective Equipment
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PPE Category

Specification

Rationale

Engineering Controls

Certified Chemical Fume Hood

Essential for mitigating vapor

inhalation and controlling odor.

[3]4]

Eye and Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.[3][4]

Protects against splashes,

aerosols, and dust.[4][5]

Hand Protection

Chemical-resistant nitrile
rubber gloves. Double-gloving

is recommended.[3][4]

Prevents direct skin contact.[4]

Skin and Body Protection

Flame-resistant laboratory

coat.

Protects against splashes and
contamination of personal
clothing.[4]

Respiratory Protection

N95 dust mask or a full-face
respirator if exposure limits are

exceeded or irritation occurs.

[1]3]

Minimizes inhalation of dust or

aerosols.[4][5]

Suantitative [

Property

Value

Source

Melting Point

120-170 °C

[1](2]

Storage Temperature

2-8°C or -20°C for long-term
stability.[1][5][6][7]

[3](5]

Solubility

Very soluble in N,N-
Dimethylformamide, soluble in
methanol, sparingly soluble in
glacial acetic acid, very slightly
soluble in chloroform, and

practically insoluble in water.

[2]

Operational and Disposal Plans
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A systematic approach to handling and disposal is critical for safety and regulatory compliance.
The following step-by-step procedures provide a clear workflow for laboratory operations
involving 11-Amino-1-undecanethiol.

Experimental Workflow and Handling Protocol
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Caption: Workflow for the safe handling and disposal of 11-Amino-1-undecanethiol.
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Step-by-Step Handling and Disposal Procedures

Preparation:

Engineering Controls: Ensure a certified chemical fume hood is operational. Verify that an
eyewash station and safety shower are readily accessible.[4]

Personal Protective Equipment (PPE): Before entering the handling area, don all required
PPE as specified in the table above.

Equipment Preparation: Prepare and label all necessary glassware and equipment within the
fume hood.[4]

Waste Management: Have designated, clearly labeled waste containers ready for both liquid
and solid chemical waste.[4] A bleach bath (e.g., a 1.1 mixture of commercial bleach and
water) should be prepared within the fume hood for immediate decontamination of
glassware.[3]

. Handling:

Acclimatization: Allow the container of 11-Amino-1-undecanethiol to equilibrate to room
temperature before opening to prevent moisture condensation.[4]

Inert Atmosphere: To minimize air exposure and potential degradation, it is advisable to
handle the compound under an inert gas atmosphere, such as nitrogen or argon.[4][6][7]

Transfers: When transferring the substance, use techniques that minimize odor release,
such as a syringe or cannula for liquids.[3]

[l. Disposal:

Liquid Waste: Collect all liquid waste containing 11-Amino-1-undecanethiol in a
designated, sealed, and clearly labeled hazardous waste container. The label must explicitly
state that the container holds thiol-containing waste.[4]

Solid Waste: Contaminated solid items such as gloves, pipette tips, and paper towels should
be placed in a sealed plastic bag. This bag should then be placed in a designated solid
hazardous waste container.[4]
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o Decontamination: All glassware and equipment that came into contact with the thiol
compound should be submerged in the prepared bleach solution within the fume hood to
oxidize any residual material.[8] Allow items to soak for at least 14 hours to ensure
neutralization.[3]

o Final Disposal: All chemical waste must be disposed of through a licensed contractor,
following all institutional and governmental regulations.[4][5]

First Aid Measures

« Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[5] If you
feel unwell, seek medical advice.[5]

o Skin Contact: Immediately wash the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing.[3] If skin irritation occurs, seek medical
attention.[9]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, ensuring to
lift the eyelids.[3][5] If eye irritation persists, get medical advice/attention.[9]

 Ingestion: If swallowed, call a poison center or a doctor if you feel unwell.[5]

By strictly following these guidelines, you can ensure a safe and efficient workflow when
handling 11-Amino-1-undecanethiol, thereby building a culture of safety and trust within your
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1244797#personal-protective-equipment-for-
handling-11-amino-1-undecanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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